Cas no 121562-13-8 (3-Bromo-5-(bromomethyl)-1,2,4-oxadiazole)

• Product Name: 3-Bromo-5-(bromomethyl)-1,2,4-oxadiazole
• CAS No: 121562-13-8
• MF: C₃H₂Br₂N₂O
• MW: 241.868778705597
• MDL: MFCD06795879
• CID: 104705
• PubChem ID: 21595359
• Update Time: 2025-07-02

3-Bromo-5-(bromomethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(bromomethyl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole,3-bromo-5-(bromomethyl)-
• 3-Bromo-5-(bromomethyl)
• 3-BROMO-5-BROMOMETHYL-[1,2,4]OXADIAZOLE
• C77501
• AMY21540
• WEA56213
• 121562-13-8
• F8888-5729
• InChI=1/C3H2Br2N2O/c4-1-2-6-3(5)7-8-2/h1H2
• MFCD06795879
• SCHEMBL19274479
• EN300-178543
• AKOS016010342
• DTXSID40616220
• 1,2,4-Oxadiazole, 3-bromo-5-(bromomethyl)-
• A891583
• TWKMZSDPRBTXPI-UHFFFAOYSA-

• MDL： MFCD06795879
• Inchi： 1S/C3H2Br2N2O/c4-1-2-6-3(5)7-8-2/h1H2
• InChI Key： TWKMZSDPRBTXPI-UHFFFAOYSA-N
• SMILES： BrCC1=NC(=NO1)Br

Computed Properties

• Exact Mass: 239.85300
• Monoisotopic Mass: 239.85339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 81.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92000
• LogP: 1.72700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-Bromo-5-(bromomethyl)-1,2,4-oxadiazole

Recent Advances in the Application of 3-Bromo-5-(bromomethyl)-1,2,4-oxadiazole (CAS: 121562-13-8) in Chemical Biology and Pharmaceutical Research

3-Bromo-5-(bromomethyl)-1,2,4-oxadiazole (CAS: 121562-13-8) is a versatile heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its reactive bromomethyl and bromo substituents, serves as a valuable building block for the synthesis of more complex molecules with diverse biological activities. Recent studies have explored its utility in drug discovery, medicinal chemistry, and chemical biology, highlighting its role as a key intermediate in the development of novel therapeutic agents.

One of the most notable applications of 3-Bromo-5-(bromomethyl)-1,2,4-oxadiazole is its use in the synthesis of small-molecule inhibitors targeting various enzymes and proteins. Researchers have leveraged its reactive bromomethyl group to introduce additional functional groups, enabling the creation of compounds with enhanced binding affinity and selectivity. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a series of inhibitors targeting the enzyme poly(ADP-ribose) polymerase (PARP), which plays a critical role in DNA repair and is a promising target for cancer therapy.

In addition to its role in drug discovery, 3-Bromo-5-(bromomethyl)-1,2,4-oxadiazole has also been investigated for its potential in chemical biology. Its ability to undergo nucleophilic substitution reactions makes it an attractive candidate for the development of chemical probes and tools for studying biological systems. A recent study in ACS Chemical Biology reported the use of this compound to generate activity-based probes for profiling the activity of cysteine proteases, a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders.

The synthetic versatility of 3-Bromo-5-(bromomethyl)-1,2,4-oxadiazole has also been explored in the context of material science. Researchers have utilized its reactive bromo groups to create novel polymers and materials with potential applications in drug delivery and biomedical devices. A study published in Polymer Chemistry highlighted the compound's utility in the synthesis of cross-linked polymers with tunable properties, offering new opportunities for the development of advanced biomaterials.

Despite its promising applications, challenges remain in the handling and utilization of 3-Bromo-5-(bromomethyl)-1,2,4-oxadiazole. Its high reactivity and potential toxicity necessitate careful handling and optimization of reaction conditions. Recent advancements in synthetic methodologies, however, have addressed some of these challenges, enabling more efficient and safer use of this compound in research and development.

In conclusion, 3-Bromo-5-(bromomethyl)-1,2,4-oxadiazole (CAS: 121562-13-8) represents a valuable tool in chemical biology and pharmaceutical research. Its unique chemical properties and versatility make it a key intermediate for the development of novel therapeutic agents, chemical probes, and advanced materials. Continued research into its applications and optimization of its synthetic routes will likely further expand its utility in these fields.